Cas no 15258-56-7 (Benzonitrile,2,3,4-trihydroxy-)

Benzonitrile,2,3,4-trihydroxy- structure
15258-56-7 structure
Product Name:Benzonitrile,2,3,4-trihydroxy-
CAS No:15258-56-7
MF:C7H5NO3
MW:151.119501829147
CID:120882
PubChem ID:13746836
Update Time:2025-04-18

Benzonitrile,2,3,4-trihydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2,3,4-trihydroxy-
    • 2,3,4-TRIHYDROXYBENZONITRILE
    • Benzonitrile,2,3,4-trihydroxy
    • 15258-56-7
    • DTXSID20548292
    • SCHEMBL1266875
    • AKOS006278550
    • GPXIMVVEQNCDGW-UHFFFAOYSA-N
    • 2,3,4-trihydroxybenzonitril
    • FT-0691359
    • Inchi: 1S/C7H5NO3/c8-3-4-1-2-5(9)7(11)6(4)10/h1-2,9-11H
    • InChI Key: GPXIMVVEQNCDGW-UHFFFAOYSA-N
    • SMILES: OC1C(=CC=C(C#N)C=1O)O

Computed Properties

  • Exact Mass: 151.02700
  • Monoisotopic Mass: 151.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 84.5Ų

Experimental Properties

  • PSA: 84.48000
  • LogP: 0.67508
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